PS423

• Molecular Formula: C25H23F3O9
• Molecular Weight: 524.4 g/mol
• InChI: InChI=1S/C25H23F3O9/c1-15(29)34-13-36-23(32)22(24(33)37-14-35-16(2)30)20(17-6-4-3-5-7-17)12-21(31)18-8-10-19(11-9-18)25(26,27)28/h3-11,20,22H,12-14H2,1-2H3
• InChIKey: KNHNCABHIAKMBD-UHFFFAOYSA-N

PS423: Substrate-Selective PDK1 Inhibitor

PS423 (CAS 1221964-37-9) is a synthetic organic compound that functions as a diester prodrug of PS210 [1]. Upon cellular entry, it is converted into PS210, a ligand that binds to the allosteric PIF-pocket of 3-phosphoinositide-dependent protein kinase 1 (PDK1) . This binding event allosterically modulates PDK1 activity, resulting in the substrate-selective inhibition of downstream kinase S6K while sparing the PKB/Akt signaling pathway [2].

1

Substrate-selective PDK1 modulation via PIF-pocket binding

Enables pathway-bifurcation studies without global kinase inhibition

2

S6K inhibition with Akt signaling spared

Supports dissection of PI3K/PDK1 axis in cell growth and metabolism models

3

Diester prodrug for intracellular delivery

Required for cell-based and in-vivo PIF-pocket target engagement studies

• [1] Busschots K, Lopez-Garcia LA, Lammi C, Stroba A, Zeuzem S, Piiper A, Alzari PM, Neimanis S, Arencibia JM, Engel M, Schulze JO, Biondi RM. Substrate-selective inhibition of protein kinase PDK1 by small compounds that bind to the PIF-pocket allosteric docking site. Chem Biol. 2012 Sep 21;19(9):1152-63. View Source
• [2] ProbeChem. PS423 PDK1 Inhibitor Product Page. View Source

PS423 vs. ATP-Competitive PDK1 Inhibitors

Substituting PS423 with a standard ATP-competitive PDK1 inhibitor (e.g., GSK2334470 or BX-320) introduces a high risk of confounding experimental outcomes due to fundamentally different modes of action. While ATP-competitive inhibitors globally suppress PDK1 catalytic activity, including the phosphorylation of both S6K and Akt , PS423 acts as a substrate-selective inhibitor. Its active metabolite, PS210, specifically blocks the docking of substrates that require the PIF-pocket, such as S6K, without affecting the phosphorylation of PKB/Akt [1]. This mechanistic distinction is critical for studies aimed at dissecting the bifurcation of the PI3K/PDK1 signaling axis, where broad-spectrum inhibition would obscure pathway-specific contributions.

This Product

PS423 (prodrug of PS210): PIF-pocket allosteric binding, substrate-selective S6K inhibition, Akt pathway spared.

VS

ATP-Competitive Inhibitors

e.g., GSK2334470, BX-320: Global catalytic inhibition of PDK1, blocking both S6K and Akt phosphorylation.

Mechanistic mismatch: Broad-spectrum inhibition obscures S6K-specific contributions and may confound pathway-dissection endpoints.

Pathway-response context differs: Akt-mediated survival signals are suppressed, limiting model interpretation for metabolic and growth studies.

Direct substitution without validation may shift experimental outcomes; PIF-pocket-dependent docking cannot be interrogated by ATP-site blockers.

• [1] Busschots K, Lopez-Garcia LA, Lammi C, Stroba A, Zeuzem S, Piiper A, Alzari PM, Neimanis S, Arencibia JM, Engel M, Schulze JO, Biondi RM. Substrate-selective inhibition of protein kinase PDK1 by small compounds that bind to the PIF-pocket allosteric docking site. Chem Biol. 2012 Sep 21;19(9):1152-63. View Source

PS423 vs. Key PDK1 Modulators

PIF-Pocket Binding vs. ATP-Competitive Inhibition

PS423's active metabolite, PS210, binds to the allosteric PIF-pocket of PDK1, a mechanism distinct from ATP-competitive inhibitors like GSK2334470 and BX-320. This binding modulates substrate docking rather than blocking ATP catalysis. The binding affinity (Kd) of PS210 for the PDK1 PIF-pocket is 3 μM . In contrast, ATP-competitive inhibitors bind the active site with significantly higher affinity; GSK2334470 inhibits PDK1 with an IC50 of ~10 nM .

PIF-Pocket Binding vs. ATP-Site

Direct head-to-head comparison

Kd = 3 μM PS210 (active metabolite)

IC50 ~10 nM GSK2334470 (ATP-competitive)

Approximately 300-fold lower affinity for the allosteric site; supports substrate-selective rather than global PDK1 inhibition.

In vitro binding and cell-free kinase assay context; reported Kd requires validation in cellular thermal shift assays.

Evidence Dimension	Binding Affinity / Inhibitory Potency (PDK1)
Target Compound Data	Kd = 3 μM (PS210, active metabolite of PS423)
Comparator Or Baseline	GSK2334470 (ATP-competitive inhibitor) IC50 = ~10 nM
Quantified Difference	Approximately 300-fold lower affinity for the allosteric site compared to ATP-site binding
Conditions	In vitro binding assays and cell-free kinase assays

Why This Matters

This data confirms PS423 operates via a lower-affinity allosteric mechanism, which is essential for achieving substrate-selective rather than global PDK1 inhibition.

S6K Inhibition with Akt Sparing

PS423 uniquely inhibits the phosphorylation and activation of S6K without affecting the PKB/Akt signaling pathway in HEK293 cells [1]. In contrast, the ATP-competitive inhibitor GSK2334470 blocks the activation of multiple downstream kinases including Akt, S6K, and mTORC1 . This substrate-selective inhibition is a direct consequence of PS210's binding to the PIF-pocket, which is required for S6K but not Akt docking and activation [1].

S6K Inhibition with Akt Sparing

Direct head-to-head comparison

No effect on Akt PS423/PS210 in HEK293 cells

Akt activation blocked GSK2334470 in HEK293 cells

Qualitative pathway selectivity: enables specific interrogation of PDK1-S6K axis independent of Akt survival signals.

Reported cellular assay context; verify Akt sparing across relevant cell models and stimulation conditions.

Evidence Dimension	Effect on PKB/Akt Phosphorylation
Target Compound Data	No effect on PKB/Akt signaling pathway [1]
Comparator Or Baseline	GSK2334470 inhibits Akt activation
Quantified Difference	Qualitative difference in pathway modulation
Conditions	Cellular assays in HEK293 cells

Why This Matters

This selectivity is critical for researchers studying the specific role of the PDK1-S6K axis in processes like cell growth and metabolism, independent of Akt-mediated survival signals.

• [1] Busschots K, Lopez-Garcia LA, Lammi C, Stroba A, Zeuzem S, Piiper A, Alzari PM, Neimanis S, Arencibia JM, Engel M, Schulze JO, Biondi RM. Substrate-selective inhibition of protein kinase PDK1 by small compounds that bind to the PIF-pocket allosteric docking site. Chem Biol. 2012 Sep 21;19(9):1152-63. View Source

Prodrug Strategy Overcomes Membrane Impermeability

PS423 is a diester prodrug designed to address the poor cellular permeability of its active parent compound, PS210 [1]. PS210 itself is a dicarboxylate that does not efficiently enter cells [1]. The prodrug modification of PS423 enables intracellular delivery, where it is hydrolyzed to release the active PS210 moiety [2]. This is a critical differentiation from the direct use of PS210, which would be ineffective in intact cell models.

Prodrug Strategy for Cell Entry

Direct head-to-head comparison

Cell-permeable prodrug PS423

Does not enter cells PS210 (parent dicarboxylate)

Diester modification overcomes membrane impermeability; essential for intracellular PIF-pocket target engagement studies.

Functional cell-culture assays support intracellular hydrolysis; direct permeability data to verify.

Evidence Dimension	Cellular Permeability
Target Compound Data	Cell-permeable prodrug [2]
Comparator Or Baseline	PS210: Does not enter cells [1]
Quantified Difference	Qualitative difference in cell penetration
Conditions	Based on structural properties and functional assays in cell culture

Why This Matters

This prodrug strategy is essential for any in-cell or in-vivo application, making PS423 the only viable tool for studying PIF-pocket mediated effects in a cellular context.

• [1] Busschots K, Lopez-Garcia LA, Lammi C, Stroba A, Zeuzem S, Piiper A, Alzari PM, Neimanis S, Arencibia JM, Engel M, Schulze JO, Biondi RM. Substrate-selective inhibition of protein kinase PDK1 by small compounds that bind to the PIF-pocket allosteric docking site. Chem Biol. 2012 Sep 21;19(9):1152-63. View Source
• [2] ProbeChem. PS423 PDK1 Inhibitor Product Page. View Source

Glucose Uptake Inhibition in C2C12 Myoblasts

PS423 has been shown to inhibit insulin-stimulated glucose uptake in C2C12 myoblasts [1]. This functional effect is linked to its selective inhibition of the PDK1-S6K axis, while leaving the PKB/Akt pathway intact [2]. This contrasts with ATP-competitive PDK1 inhibitors like GSK2334470, which would be expected to block both S6K and Akt-mediated metabolic effects, thereby providing a less nuanced tool for dissecting the specific contribution of S6K to glucose metabolism.

Glucose Uptake Inhibition

Class-level inference

Inhibited glucose uptake Insulin-stimulated C2C12 myoblasts

Reported functional endpoint context supports metabolic research into PDK1-S6K contribution, independent of Akt-mediated effects.

Class-level inference; validate S6K-dependence with selective inhibitors or genetic knockdown in intended model.

Evidence Dimension	Effect on Glucose Uptake
Target Compound Data	Inhibits glucose uptake in C2C12 myoblasts [1]
Comparator Or Baseline	ATP-competitive inhibitors (e.g., GSK2334470) broadly inhibit PDK1 signaling
Quantified Difference	Qualitative difference in downstream metabolic impact
Conditions	Insulin-stimulated glucose uptake assay in C2C12 cells

Why This Matters

This functional evidence supports the use of PS423 in metabolic research to specifically interrogate the role of PDK1-S6K signaling in insulin resistance and type 2 diabetes without confounding Akt-mediated effects.

• [1] ProbeChem. PS423 PDK1 Inhibitor Product Page. View Source
• [2] Busschots K, Lopez-Garcia LA, Lammi C, Stroba A, Zeuzem S, Piiper A, Alzari PM, Neimanis S, Arencibia JM, Engel M, Schulze JO, Biondi RM. Substrate-selective inhibition of protein kinase PDK1 by small compounds that bind to the PIF-pocket allosteric docking site. Chem Biol. 2012 Sep 21;19(9):1152-63. View Source

PS423 Applications in Signaling and Metabolic Research

PDK1-S6K Axis in Cancer Cell Growth

PS423 is the optimal tool for studies investigating the specific role of the PDK1-S6K signaling branch in oncogenesis and tumor progression. Its substrate-selective inhibition of S6K, while sparing Akt, allows researchers to attribute observed phenotypes (e.g., changes in cell size, proliferation, or protein synthesis) directly to S6K activity, avoiding the confounding effects of parallel Akt-mediated survival and proliferation signals [1].

Insulin Resistance and Glucose Metabolism in Skeletal Muscle

The demonstrated ability of PS423 to inhibit insulin-stimulated glucose uptake in C2C12 myoblasts [2] positions it as a key probe for dissecting the contribution of the PDK1-S6K pathway to metabolic dysfunction. In models of insulin resistance or type 2 diabetes, PS423 can be used to specifically interrogate the S6K-mediated negative feedback loop on insulin signaling, independent of Akt, which is a common target of other PDK1 inhibitors .

PIF-Pocket Allosteric Modulation as Therapeutic Strategy

For drug discovery programs targeting the allosteric PIF-pocket of PDK1, PS423 serves as a critical reference compound. Its well-characterized mechanism—prodrug conversion to a PIF-pocket ligand (PS210) with a defined Kd of 3 μM —provides a benchmark for evaluating novel allosteric modulators in biochemical and cellular assays. This is particularly valuable for structure-activity relationship (SAR) studies and for validating target engagement in a cellular context [3].

Application

Selection Property

Validation Focus

PDK1-S6K axis in cancer cell growth models

Substrate-selective S6K inhibition; Akt pathway spared

Attribute proliferation, size, or protein synthesis changes directly to S6K activity

Insulin resistance and glucose metabolism in skeletal muscle

S6K-dependent metabolic endpoint modulation without Akt confounding

Confirm S6K-mediated negative feedback loop on insulin signaling in disease models

PIF-pocket allosteric modulator screening and SAR

Well-characterized PIF-pocket ligand with defined binding affinity

Benchmark novel allosteric modulators in biochemical and cellular target-engagement assays

• [1] Busschots K, Lopez-Garcia LA, Lammi C, Stroba A, Zeuzem S, Piiper A, Alzari PM, Neimanis S, Arencibia JM, Engel M, Schulze JO, Biondi RM. Substrate-selective inhibition of protein kinase PDK1 by small compounds that bind to the PIF-pocket allosteric docking site. Chem Biol. 2012 Sep 21;19(9):1152-63. View Source
• [2] ProbeChem. PS423 PDK1 Inhibitor Product Page. View Source
• [3] Busschots K, Lopez-Garcia LA, Lammi C, Stroba A, Zeuzem S, Piiper A, Alzari PM, Neimanis S, Arencibia JM, Engel M, Schulze JO, Biondi RM. Substrate-selective inhibition of protein kinase PDK1 by small compounds that bind to the PIF-pocket allosteric docking site. Chem Biol. 2012 Sep 21;19(9):1152-63. View Source